Unii-Y16R9MI4T6
Overview
Description
The UNII “Y16R9MI4T6” is associated with a substance known as Angeloylgomisin H . The UNII is an alphanumeric identifier linked to a substance’s molecular structure or descriptive information and is generated by the Global Substance Registration System (GSRS) of the Food and Drug Administration (FDA) .
Molecular Structure Analysis
Angeloylgomisin H has the molecular formula C28H36O8 and a molecular weight of 500.5806 . The UNII is generated based on scientific identity characteristics using ISO 11238 data elements .Scientific Research Applications
Antidiabetic Activity
Angeloylgomisin H has been reported to have the potential to improve insulin-stimulated glucose uptake by activating PPAR-γ . This suggests its use in managing diabetes by enhancing the body’s response to insulin, which is crucial for regulating blood sugar levels.
Antioxidant Properties
As a natural lignan found in the fruits of Schisandra chinensis, Angeloylgomisin H exhibits potent antioxidant properties . This makes it valuable in research aimed at combating oxidative stress, which is implicated in various chronic diseases and aging processes.
Anti-inflammatory Effects
The compound also demonstrates significant anti-inflammatory activity . This application is particularly relevant in the study of chronic inflammatory diseases and could lead to the development of new anti-inflammatory drugs.
Anticancer Research
Angeloylgomisin H shows promise in anticancer research due to its antiproliferative effects . It could be used in studies exploring treatments for different types of cancer, especially those where inflammation plays a role in the progression of the disease.
Pharmacokinetics and Bioavailability
Research has been conducted to understand the pharmacokinetics and bioavailability of Angeloylgomisin H in rat plasma . Such studies are essential for developing potential pharmaceuticals, as they determine the dosage and administration route.
Biotechnological Production
Studies have focused on the biotechnological production of Angeloylgomisin H through in vitro cultures of Schisandra chinensis. This research aims at establishing a sustainable source of the compound for medical, cosmetic, and food industries .
Cosmetic Applications
Due to its biological activities, Angeloylgomisin H is also being explored for its potential applications in the cosmetic industry . Its antioxidant and anti-inflammatory properties could be beneficial in skin care products.
Food Industry Applications
The health-promoting properties of Angeloylgomisin H make it a compound of interest for the food industry. It could be used to develop functional foods that offer additional health benefits beyond basic nutrition .
properties
IUPAC Name |
[(9S,10S)-10-hydroxy-4,5,14,15,16-pentamethoxy-9,10-dimethyl-3-tricyclo[10.4.0.02,7]hexadeca-1(16),2,4,6,12,14-hexaenyl] (Z)-2-methylbut-2-enoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H36O8/c1-10-15(2)27(29)36-26-21-17(12-19(31-5)24(26)34-8)11-16(3)28(4,30)14-18-13-20(32-6)23(33-7)25(35-9)22(18)21/h10,12-13,16,30H,11,14H2,1-9H3/b15-10-/t16-,28-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSAUXCVJDYCLRS-XSIRQHFTSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC=C(C)C(=O)OC1=C2C(=CC(=C1OC)OC)CC(C(CC3=CC(=C(C(=C32)OC)OC)OC)(C)O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C=C(/C)\C(=O)OC1=C2C(=CC(=C1OC)OC)C[C@@H]([C@@](CC3=CC(=C(C(=C32)OC)OC)OC)(C)O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H36O8 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
500.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Angeloylgomisin H | |
CAS RN |
66056-22-2 |
Source
|
| Record name | Angeloylgomisin H | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0066056222 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | ANGELOYLGOMISIN H | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/Y16R9MI4T6 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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